![molecular formula C9H9NO3 B014992 4-Nitrocinnamyl alcohol CAS No. 1504-63-8](/img/structure/B14992.png)
4-Nitrocinnamyl alcohol
Overview
Description
4-Nitrocinnamyl alcohol, also known as 4-nitrocinnamaldehyde, is a naturally occurring compound found in a variety of plants, including cinnamon, clove, and cassia. It is a white crystalline solid with a melting point of 124-125 °C and a boiling point of 255-256 °C. This compound is used in a variety of applications, including as a flavoring agent, a preservative, and a pharmaceutical intermediate. In addition, it is used in the synthesis of a variety of other compounds, such as 4-nitrocinnamyl chloride and 4-nitrocinnamyl bromide.
Scientific Research Applications
Protein Crosslinking and Affinity Labeling : 4-Nitrophenyl ethers, closely related to 4-Nitrocinnamyl alcohol, have been identified as potential high-yield photoreagents useful in protein crosslinking and affinity labeling, with applications in biomedical research (Jelenc, Cantor, & Simon, 1978).
Corrosion Inhibition : Yttrium 4-nitrocinnamate has demonstrated efficacy in inhibiting corrosion of AS1020 steel, even at low concentrations. This compound maintains uniform and smooth surfaces on the steel, suggesting its potential in materials science and engineering (Hiển et al., 2017).
Environmental Impact : The effects of 4-nitrophenol, a derivative of this compound, on aquatic ecosystems have been studied. It significantly disrupts ecosystems, affecting pH, algae balance, and fauna development (Zieris, Feind, & Huber, 1988).
Chemical Reaction Studies : Research on 4-nitroimidazole, a compound structurally similar to this compound, reveals insights into its one-electron reduction in protic media, producing a stable nitro radical anion. This study is significant for understanding the chemical behavior of nitro compounds in various environments (Carbajo et al., 2002).
Medical Research : 4-Hydroxybenzyl alcohol, related to this compound, has been shown to reduce infarct volumes and improve neurological outcomes in rats with transient focal cerebral ischemia, indicating its potential in neuroprotective treatments (Yu et al., 2010).
Antioxidant Properties : 2-Bromo-3-hydroxy-2-nitroproylcinnamate, structurally related to this compound, has shown potential as an artificial antioxidant in reducing alcohol-induced oxidative damage in rats (Malik et al., 2020).
Safety and Hazards
Future Directions
While 4-Nitrocinnamyl alcohol is a compound useful in organic synthesis , there is a lack of clinical studies on its pharmacological importance . Further research is needed to explore its potential applications and benefits.
Mechanism of Action
Target of Action
4-Nitrocinnamyl alcohol is a substituted benzyl alcohol It’s known that benzyl alcohols can interact with various biological targets, including enzymes and receptors, depending on their specific substitutions .
Mode of Action
It’s reported to undergo chlorination with tosyl chloride (tscl) to give 4-nitrocinnamyl chloride . This suggests that it may participate in organic synthesis reactions, potentially influencing the function of its biological targets.
Biochemical Pathways
Given its chemical structure and reactivity, it’s plausible that it could be involved in various biochemical reactions, particularly those involving aromatic compounds
Result of Action
As a substituted benzyl alcohol, its effects could potentially vary widely depending on the specific biological targets and pathways it interacts with .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like this compound. Factors such as pH, temperature, presence of other substances, and specific conditions within the biological system can affect how the compound interacts with its targets and exerts its effects .
properties
IUPAC Name |
(E)-3-(4-nitrophenyl)prop-2-en-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h1-6,11H,7H2/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGXXEDSIJZHDBN-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CCO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/CO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1504-63-8 | |
Record name | 2-Propen-1-ol, 3-(4-nitrophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001504638 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Propen-1-ol, 3-(4-nitrophenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | (E)-3-(4-Nitrophenyl)prop-2-en-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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